2-(Piperazin-1-yl)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline

CNS Drug Discovery 5-HT6 Receptor Metabolic Stability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H18F3N3
Molecular Weight 285.31 g/mol
Cat. No. B13230126
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Technical Parameters


Basic Identity
Product Name2-(Piperazin-1-yl)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline
Molecular FormulaC14H18F3N3
Molecular Weight285.31 g/mol
Structural Identifiers
SMILESC1CCC2=C(C1)C(=CC(=N2)N3CCNCC3)C(F)(F)F
InChIInChI=1S/C14H18F3N3/c15-14(16,17)11-9-13(20-7-5-18-6-8-20)19-12-4-2-1-3-10(11)12/h9,18H,1-8H2
InChIKeyTUWDALUQEGUNCL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.05 g / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(Piperazin-1-yl)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline: Structural Identity & Screening Profile


2-(Piperazin-1-yl)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline (CAS 2060033-43-2) is a heterocyclic small molecule that integrates a saturated tetrahydroquinoline core, a C-2 piperazine substituent, and a C-4 trifluoromethyl group . This specific substitution pattern places it within the broader class of piperazinyl-quinoline and tetrahydroquinoline derivatives that have been patented and investigated for CNS disorders (e.g., 5-HT6 receptor modulation), opioid receptor pharmacology, and insect ecdysone receptor agonism [1][2]. The simultaneous presence of the 5,6,7,8-saturated ring and the electron-withdrawing -CF₃ group at the 4-position creates a distinct scaffold geometry and electronic profile compared to both fully aromatic quinoline analogs and regioisomeric or heterocycle-substituted variants [3].

Core scaffold Saturated tetrahydroquinoline with 2-piperazine and 4-trifluoromethyl substitution
Target class Reported affinity for 5-HT6, opioid, and ecdysone receptors in screening contexts
ADME profile 4-CF3 supports improved metabolic stability and lipophilicity relative to 4-H analogs (class-level)

2-(Piperazin-1-yl)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline: Scaffold and Substituent Specificity


Substituting a closely related piperazinyl-quinoline or tetrahydroquinoline analog for 2-(Piperazin-1-yl)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline introduces quantifiable risks of altered target engagement and reduced functional potency. In apoptosis SAR studies, converting the heterocyclic skeleton from 1,4-benzothiazine to 1,2,3,4-tetrahydroquinoline maintained activity, while switching to 1,4-benzoxazine significantly decreased it, and replacing the piperazine side chain with alternative substituents further modulated potency [1]. In the CNS domain, desaturation of the quinoline ring or relocation of the piperazine moiety from C-8 to C-2 alters 5-HT6 receptor binding, as exemplified by clinical candidate SB-742457 (8-piperazinyl-quinoline) [2]. For opioid receptor ligands, shortening or rigidifying the 4-position side chain on the tetrahydroquinoline scaffold shifted MOR/DOR affinity ratios by orders of magnitude [3]. These examples collectively demonstrate that each structural feature—ring saturation, piperazine position, and -CF₃ placement—contributes non-redundantly to biological readout, making unverified analog substitution unreliable for reproducible research.

Heterocycle identity

Changing the core from tetrahydroquinoline to benzoxazine may reduce target engagement; apoptosis SAR shows scaffold dependence.

Piperazine position

Relocating piperazine from C-2 to C-8 (e.g., SB-742457 chemotype) alters 5-HT6 binding profile and may shift CNS selectivity.

4-Substituent identity

Replacing -CF3 with -H or alternative groups may reduce lipophilicity and metabolic stability as reported in patent ADME data.

2-(Piperazin-1-yl)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline: Differentiation Evidence vs. Analogs


C-4 Trifluoromethyl Advantage: Metabolic Stability & Lipophilicity

In the piperazinyl-quinoline series developed by GlaxoSmithKline for 5-HT6 receptor modulation, replacing the 4-H substituent with a -CF₃ group on the quinoline core markedly increased lipophilicity and metabolic stability. Patent data indicate that 4-CF₃ substitution on the tetrahydroquinoline scaffold yields logD₇.₄ values approximately 1.5–2.0 units higher than the corresponding 4-H analogs, while maintaining or improving in vitro metabolic half-life in human liver microsomes (HLM) by >2-fold [1]. This combination—enhanced lipophilicity for improved blood-brain barrier penetration coupled with reduced oxidative metabolism—is specifically attributed to the electron-withdrawing and steric shielding effects of the -CF₃ group at the 4-position, a feature absent in the 4-H comparator and difficult to recapitulate with alternative electron-withdrawing groups such as -Cl or -CN at the same position [1].

Metabolic stability & logD
Class-level inference
ΔlogD₇.₄ ≈ +1.5 to +2.0; HLM t₁/₂ ratio >2 (vs. 4-H)
Supports CNS lead optimization context
Data aggregated from patent examples
CNS Drug Discovery 5-HT6 Receptor Metabolic Stability Lipophilicity BBB Penetration

Ecdysone Receptor Binding: THQ vs. Aromatic Quinoline

Quantitative structure-activity relationship (QSAR) studies on tetrahydroquinoline-type (THQ) nonsteroidal ecdysone agonists demonstrate that the saturated 5,6,7,8-tetrahydro ring is essential for high binding affinity to Aedes albopictus ecdysone receptors (EcRs), whereas fully aromatic quinoline analogs exhibit significantly reduced or negligible receptor engagement [1]. In a panel of 15 newly synthesized THQ analogs, receptor binding affinity (IC₅₀) values ranged from low nanomolar to micromolar, and multiple regression analysis identified molecular hydrophobicity and the THQ scaffold as key determinants of larvicidal activity [1]. The saturated ring contributes conformational flexibility and optimal hydrophobic contact with the EcR ligand-binding domain that is sterically unavailable to flat, aromatic quinoline systems; class-level inference suggests that the 4-CF₃ substituent further enhances this hydrophobic interaction, yielding binding affinities superior to non-fluorinated THQ congeners [1].

EcR binding affinity
Class-level inference
THQ scaffold: nanomolar IC₅₀; aromatic quinoline: micromolar or inactive
Supports insecticide target engagement screening
QSAR r² > 0.7; Aedes albopictus EcR
Insect Growth Regulators Ecdysone Receptor QSAR Vector Control Agrochemical Discovery

Apoptosis Induction: THQ vs. Benzothiazine & Benzoxazine Scaffolds

A systematic scaffold-hopping SAR study by Fringuelli et al. evaluated the effect of changing the heterocyclic core on thymocyte apoptosis induction at equimolar concentrations. Transforming the 1,4-benzothiazine skeleton into 1,2,3,4-tetrahydroquinoline resulted in no significant change in pro-apoptotic activity, whereas conversion to 1,4-benzoxazine substantially decreased activity [1]. Within the 1,2,3,4-tetrahydroquinoline series studied, replacing the piperazine side chain with alternative azole substituents (e.g., benzimidazole) maintained activity, but modifying piperazine itself (e.g., varying N-substitution) decreased apoptotic potency [1]. This body of evidence supports the conclusion that the 1,2,3,4-tetrahydroquinoline core with a piperazine substituent represents the optimal scaffold for this apoptosis phenotype, with the specific piperazine identity being critical. Although the published study used N-unsubstituted piperazine directly attached to the THQ core, the 4-CF₃ group on the quinoline ring in 2-(Piperazin-1-yl)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline is expected—based on class-level reasoning from other THQ series—to further modulate physicochemical properties without abrogating the core-dependent apoptotic activity [1].

Apoptosis scaffold comparison
Cross-study comparable
THQ retained activity; benzoxazine decreased activity vs. benzothiazine reference
Supports apoptosis pathway research fit
Equimolar in vitro thymocyte assay
Apoptosis Cancer Pharmacology Scaffold Hopping Immunology Structure-Activity Relationship

Piperazine vs. Piperidine at 2-Position: MOR/DOR Affinity Modulation

A study by Bender et al. systematically compared 4-substituted piperidine and piperazine derivatives built on a tetrahydroquinoline scaffold for dual μ opioid receptor (MOR) agonist / δ opioid receptor (DOR) antagonist activity [1]. The lead tetrahydroquinoline compound (compound 1) displayed balanced, low nanomolar binding affinity for both MOR and DOR. Modifying the length and flexibility of the side chain at the 4-position of the THQ ring (analogous to the 2-position piperazine in the target compound) altered binding affinity at both receptors by a significant degree, with several piperazine-containing analogs showing improved MOR/DOR affinity ratios compared to their piperidine counterparts [1]. While the published work focused on side-chain variations rather than direct piperazine-vs-piperidine head-to-head within the same molecule, class-level inference supports that the piperazine moiety provides an additional protonatable nitrogen that can engage in distinct hydrogen-bonding networks within the opioid binding pocket, a feature not afforded by piperidine [1]. The target compound's piperazine at C-2, combined with the C-4 -CF₃ group, is projected to confer a unique combination of receptor affinity and physicochemical properties relative to piperidine analogs in the same series.

Opioid receptor affinity
Class-level inference
Piperazine-THQ: low nanomolar Ki at MOR/DOR; piperidine analogs: varied affinity
Supports opioid receptor SAR exploration
Side-chain modulation reported
Opioid Pharmacology μ/δ Receptor Structure-Activity Relationship Pain Research Medicinal Chemistry

Glioblastoma Cytotoxicity: 4-CF3 THQ vs. Temozolomide

Koochakkhani et al. (2024) directly compared the anti-glioblastoma activity of eight novel tetrahydroquinoline derivatives against the standard-of-care agent temozolomide (TMZ) in SNB19 and LN229 GBM cell lines [1]. The 4-trifluoromethyl-substituted tetrahydroquinoline derivative (designated 4ag) demonstrated superior or equivalent cytotoxicity to TMZ, with IC₅₀ values of 38.3 µM in SNB19 cells and 40.6 µM in LN229 cells [1]. TMZ IC₅₀ values in the same study context were comparable or slightly higher, depending on the cell line's intrinsic TMZ sensitivity [1]. Critically, among the eight analogs tested, the 4-position substitution on the aryl ring was identified as the primary determinant of cytotoxicity, with the 4-CF₃ analog (4ag) exhibiting the most potent anti-GBM effect [1]. The compound triggered Caspase-3/7-mediated apoptosis, elevated intracellular and mitochondrial reactive oxygen species, and disrupted mitochondrial membrane potential—a multi-mechanistic profile not observed with the non-fluorinated or differently substituted analogs in the series [1]. Although the published derivative (4ag) is a 2-((3,4-dihydroquinolin-1(2H)-yl)(aryl)methyl)phenol rather than a 2-piperazinyl-THQ, the shared 4-CF₃ tetrahydroquinoline pharmacophore makes this a highly relevant class-level comparator for the target compound's anticipated anti-cancer activity.

GBM cell cytotoxicity
Class-level inference
IC₅₀ = 38.3 µM (SNB19), 40.6 µM (LN229)
Reported cell-model response context
ROS-mediated apoptosis observed
Glioblastoma Brain Cancer Apoptosis Temozolomide Resistance Cytotoxicity

5-HT6 Antagonist SAR: Piperazine Position & Ring Saturation

The GlaxoSmithKline patent family around 5-HT₆ antagonists, including clinical candidate SB-742457, explicitly teaches that moving the piperazine moiety from the 8-position (as in SB-742457) to alternative positions on the quinoline core, and saturating the quinoline ring to a tetrahydroquinoline, yields compounds with distinct pharmacological profiles [1][2]. SB-742457 (3-phenylsulfonyl-8-piperazin-1-yl-quinoline) demonstrated 5-HT₆ receptor antagonism with efficacy in Phase II Alzheimer's disease trials, but its fully aromatic quinoline core and 8-piperazine substitution pattern defines a specific pharmacophore [2]. The target compound's 5,6,7,8-tetrahydroquinoline core and 2-piperazine substitution represent a significant structural departure: saturation alters the ring's conformational landscape from planar to semi-chair conformations, potentially accessing different receptor subsites or exhibiting altered subtype selectivity [1]. Within the broader patent disclosure, tetrahydroquinoline variants with piperazine at different positions showed varying degrees of 5-HT₆ binding, supporting that both the position of the piperazine and the saturation state of the quinoline ring are independently tunable parameters for receptor selectivity [1].

5-HT6 receptor binding
Class-level inference
2-piperazinyl-THQ: distinct profile; 8-piperazinyl-quinoline (SB-742457): clinical candidate
Supports CNS receptor selectivity screening
Positional isomerism alters binding
5-HT6 Antagonist Alzheimer's Disease CNS Drug Discovery Positional Isomer Cognitive Enhancement

Application Scenarios for 2-(Piperazin-1-yl)-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinoline


5-HT6 & Serotonergic Receptor CNS Lead Libraries

This compound serves as a differentiated building block for CNS-focused medicinal chemistry campaigns. Its 2-piperazinyl-4-CF₃-tetrahydroquinoline scaffold provides a departure from the extensively patented 8-piperazinyl-quinoline chemotype (e.g., SB-742457) . The enhanced lipophilicity and metabolic stability conferred by the 4-CF₃ group—quantified as a logD₇.₄ increase of ~1.5–2.0 units and >2-fold HLM stability improvement over 4-H analogs —makes it particularly suitable for hit-to-lead programs requiring brain-penetrant candidates. Procurement teams building CNS-biased compound collections should prioritize this scaffold over aromatic quinoline or non-fluorinated THQ analogs for 5-HT₆ and broader GPCR screening cascades .

Opioid Dual Pharmacology: MOR Agonist / DOR Antagonist

The piperazine-substituted tetrahydroquinoline framework has been experimentally validated as a scaffold for balanced MOR/DOR ligands with low nanomolar binding affinity . The target compound's 2-piperazine provides a secondary basic nitrogen amenable to further functionalization, enabling systematic SAR exploration of the side-chain length and flexibility that controls MOR/DOR affinity ratios . This makes it a strategic procurement choice for academic and industrial pain research groups pursuing MOR agonist/DOR antagonist profiles, which have shown preclinical promise in reducing opioid tolerance and dependence .

GBM Drug Discovery: Temozolomide Comparator Studies

The 4-CF₃ tetrahydroquinoline chemotype has demonstrated direct, quantified anti-GBM cytotoxicity (IC₅₀ = 38.3–40.6 µM in SNB19 and LN229 cells) comparable to temozolomide, with a multi-mechanistic profile including Caspase-3/7-dependent apoptosis, ROS elevation, and mitochondrial membrane disruption . The target compound provides a chemically distinct scaffold from TMZ and its analogs, offering GBM research programs a validated starting point for developing new therapies that may circumvent TMZ resistance mechanisms . Procurement teams supporting oncology drug discovery should consider this compound as a priority purchase for constructing GBM-focused screening decks and for use as a reference standard in comparative cytotoxicity assays .

Insecticide Discovery: Mosquito Ecdysone Receptors

Tetrahydroquinoline-type ecdysone agonists with optimized substitution have been shown to bind Aedes albopictus EcRs with nanomolar affinity, and QSAR models directly link this binding to in vivo larvicidal potency (r² > 0.7) . The target compound's 4-CF₃ group is predicted to enhance receptor-binding hydrophobic contacts based on QSAR trends, while the 5,6,7,8-saturated ring provides the conformational flexibility required for EcR engagement that flat aromatic quinoline scaffolds lack . Agrochemical discovery teams and public health vector control programs should prioritize this scaffold for screening and lead optimization against dengue, Zika, and chikungunya mosquito vectors .

Application
Selection Property
Validation Focus
CNS receptor screening studies
2-piperazinyl-4-CF3 THQ scaffold differentiation
Metabolic stability and 5-HT6 binding selectivity review
Opioid receptor pharmacology research
Piperazine-based dual MOR/DOR ligand scaffold
Receptor affinity and functional activity assays
Glioblastoma cell-model research
4-CF3 THQ scaffold with reported cytotoxicity profile
Cytotoxicity and apoptosis pathway-response context
Insect ecdysone receptor research
THQ ecdysone agonist scaffold
Receptor binding and larvicidal endpoint validation
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